ethyl 1-methyl-1H-indole-2-carboxylate
Cat. No. B420265
M. Wt: 203.24g/mol
InChI Key: FRLLPWADCHCBBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:16][NH2:17].[CH3:18][OH:19].[CH3:1][n:2]1[c:3]([C:11]([O:13][CH2:12][CH3:14])=[O:15])[cH:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12>>[CH3:1][n:2]1[c:3]([C:11](=[O:13])[NH:17][CH3:16])[cH:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cc2ccccc2n1C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNC(=O)c1cc2ccccc2n1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
